Cas no 2248309-89-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carboxylate
• CAS No: 2248309-89-7
• MF: C₁₆H₁₄N₂O₅
• MW: 314.292764186859
• CID: 5846874
• PubChem ID: 165725043
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carboxylate
• 2248309-89-7
• EN300-6515754

• Inchi： 1S/C16H14N2O5/c1-8(2)13-17-9(3)12(22-13)16(21)23-18-14(19)10-6-4-5-7-11(10)15(18)20/h4-8H,1-3H3
• InChI Key： CFQLIYRXZVGDLQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C(C)N=C1C(C)C

Computed Properties

• Exact Mass: 314.09027155g/mol
• Monoisotopic Mass: 314.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carboxylate (CAS No. 2248309-89-7) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carboxylate, identified by the CAS number 2248309-89-7, represents a fascinating molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound combines structural features from multiple aromatic systems, including isoindole and oxazole moieties, which are well-documented for their diverse biological activities. The presence of a carboxylate group and specific alkyl substituents further enhances its chemical reactivity and functional versatility, making it a compelling candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of polyfunctionalized heterocycles in the design of novel therapeutic agents. The structural framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carboxylate exhibits characteristics that are particularly relevant to the development of bioactive molecules. Specifically, the combination of an isoindole core with an oxazole ring provides a scaffold that can interact with biological targets in multiple ways. This dual functionality has been exploited in various drug discovery campaigns to achieve synergistic effects or enhanced binding affinity.

One of the most intriguing aspects of this compound is its potential as a building block for more complex pharmacophores. The carboxylate group at the 5-position of the oxazole ring offers opportunities for further derivatization through esterification, amidation, or other coupling reactions. Such modifications can fine-tune the physicochemical properties of the molecule, including solubility, lipophilicity, and metabolic stability. These attributes are critical for determining the compound's suitability for in vivo applications and its potential as a lead compound in drug development.

In parallel with its synthetic utility, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-(propan-2-y)-1,3-o<0xE1><0xB5><0xA7>azole<0xE1><0xB5><0xA7>5-carboxylate has garnered attention due to its preliminary biological activity profiles. Early studies have suggested that derivatives of this compound may exhibit properties relevant to inflammation modulation and enzyme inhibition. These findings align with current trends in drug discovery, where targeting inflammatory pathways is a key strategy for managing chronic diseases. The isoindole moiety is particularly noteworthy in this context, as it has been implicated in several bioactive natural products known for their anti-inflammatory effects.

The molecular complexity of 1,3-dioxo<0xE1><0xB5><0xA7>ly 2<0xE1><0xB5><0xA7>hydro<0xE1><0xB5><0xA7>l<0xE1><0xB5><0xA7>H-isoi<0xE1><0xB5><0xA7>dol<0xE1><0xB5><0xA7>-l<0xE1><0xB5><0xA7>l 4-methyl-l<0xE1><0xB5><0xA7>-(prlpan-l-l)-l,

The synthesis of this compound also presents an interesting challenge from a synthetic chemistry perspective. The integration of multiple heterocyclic systems into a single molecule requires careful consideration of reaction conditions and functional group compatibility. Recent publications have demonstrated innovative synthetic strategies that facilitate the construction of such complex scaffolds with high efficiency. These methodologies not only contribute to the availability of l,lEgt;dxo-lEgt;ly lEgt;hydro-lEgt;lEgt;iEgt;soiEgt;dol-lEgt;lEgt;ll lEgt;methyl-lEgt;lEgt;(prlpan-l-Egt;ll)-l,lEgt;oxazole-l-Egt;carbxylate (CAS No. 2248309-l89-l) but also serve as valuable tools for exploring related chemical space.

In conclusion, l,lEgt;dioxo-lEgt;ly hydrol-Egt;lEgt;iH-Egt;iEgt;soi-indol-Egt;lEgt;ll l,E gt;methyl-E gt;l,E gt;(prlpan-E gt;l-E gt;ll)-l,l,E gt;oxazole-E gt;l,E gt;carbxylate (CAS No. 2248309-l89-l) represents a structurally unique and biologically relevant compound with significant potential in chemical biology and pharmaceutical research. Its multifaceted nature as both a synthetic intermediate and a bioactive scaffold positions it as a valuable asset for ongoing drug discovery efforts. As research progresses and new methodologies emerge, l,lEgt;dioxo-lEgt;ly hydrol-E gt;l,E gt;iH-E gt;iE gt;soi-indol-E gt;l,E gt;ll l,E gt;methyl-E lt;; prlpan-E lt;; ll)-l,l,E gt;oxazole-E lt;; carbxylate (CAS No. 2248309-l89-l) is likely to play an increasingly important role in shaping the future landscape of medicinal chemistry.